Cas no 1343077-79-1 (1-(2,2-diethoxyethyl)pyrrolidin-3-ol)

• Product Name: 1-(2,2-diethoxyethyl)pyrrolidin-3-ol
• CAS No: 1343077-79-1
• MF: C₁₀H₂₁NO₃
• MW: 203.278643369675
• CID: 4590585
• PubChem ID: 63617329
• Update Time: 2025-08-05

1-(2,2-diethoxyethyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-diethoxyethyl)pyrrolidin-3-ol

• Inchi： 1S/C10H21NO3/c1-3-13-10(14-4-2)8-11-6-5-9(12)7-11/h9-10,12H,3-8H2,1-2H3
• InChI Key： RGYJGWMZZIZUAS-UHFFFAOYSA-N
• SMILES： N1(CC(OCC)OCC)CCC(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-(2,2-diethoxyethyl)pyrrolidin-3-ol

Chemical Profile of 1-(2,2-diethoxyethyl)pyrrolidin-3-ol (CAS No. 1343077-79-1)

1-(2,2-diethoxyethyl)pyrrolidin-3-ol, identified by its Chemical Abstracts Service (CAS) number 1343077-79-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This pyrrolidine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The compound’s molecular structure, featuring a pyrrolidin-3-ol moiety linked to a 2,2-diethoxyethyl group, suggests functionalities that may be leveraged for various biochemical interactions.

The synthesis and characterization of 1-(2,2-diethoxyethyl)pyrrolidin-3-ol have been subjects of considerable research effort. The presence of the diethoxyethyl side chain introduces specific steric and electronic properties that can influence the compound’s solubility, metabolic stability, and binding affinity to biological targets. These attributes make it a valuable candidate for exploring novel pharmacophores in the design of small-molecule drugs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-(2,2-diethoxyethyl)pyrrolidin-3-ol with high precision. Studies indicate that this compound may interact with enzymes and receptors involved in critical biological pathways, such as those related to inflammation, neurodegeneration, and metabolic disorders. The diethoxyethyl group, in particular, has been shown to modulate the compound’s ability to penetrate biological membranes, enhancing its bioavailability.

In the realm of medicinal chemistry, the development of chiral derivatives of 1-(2,2-diethoxyethyl)pyrrolidin-3-ol has been a focal point. The enantioselective synthesis of such derivatives allows for the optimization of pharmacological properties while minimizing off-target effects. Recent publications highlight the use of asymmetric catalysis techniques to produce enantiomerically pure forms of this compound, which are essential for preclinical and clinical studies.

The pharmacokinetic profile of 1-(2,2-diethoxyethyl)pyrrolidin-3-ol is another area of active investigation. Research suggests that modifications to the diethoxyethyl moiety can significantly alter the compound’s half-life and distribution within the body. These findings are crucial for determining appropriate dosing regimens and identifying potential drug-drug interactions.

Emerging evidence also points to the potential therapeutic applications of 1-(2,2-diethoxyethyl)pyrrolidin-3-ol in treating neurological disorders. Preclinical studies have demonstrated its ability to modulate neurotransmitter systems, particularly those involving acetylcholine and glutamate. The compound’s interaction with these systems may offer novel approaches for managing conditions such as Alzheimer’s disease and Parkinson’s disease.

The role of 1-(2,2-diethoxyethyl)pyrrolidin-3-ol in anti-inflammatory therapies is another promising avenue. In vitro studies have revealed that this compound can inhibit key inflammatory cytokines and enzymes, suggesting its potential as an anti-inflammatory agent. Further research is needed to validate these findings in vivo and assess its safety profile for therapeutic use.

Advances in synthetic methodologies have also contributed to the growing interest in 1-(2,2-diethoxyethyl)pyrrolidin-3-ol. The development of efficient synthetic routes allows for scalable production, which is essential for both research purposes and potential commercialization. Techniques such as microwave-assisted synthesis and flow chemistry have been employed to streamline the preparation of this compound.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for 1-(2,2-diethoxyethyl)pyrrolidin-3-ol and related derivatives. HTS enables rapid evaluation of thousands of compounds against various biological targets, facilitating the identification of lead candidates for further optimization.

Future directions in the study of 1-(2,2-diethoxyethyl)pyrrolidin-3-ol include exploring its role in oncology research. Preliminary data suggest that this compound may exhibit inhibitory effects on certain cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival.

The environmental impact of synthesizing and using 1-(2,2-diethoxyethyl)pyrrolidin-3-ol is also a consideration in modern chemical research. Sustainable practices are being adopted to minimize waste generation and reduce energy consumption during production processes.

In summary,1-(2,2-diethoxyethyl)pyrrolidin-3-ol (CAS No. 1343077-79-1) represents a compelling subject of study due to its structural features and potential biological activities. Ongoing research continues to uncover new possibilities for its application in pharmaceuticals, with particular emphasis on neurological disorders and anti-inflammatory therapies.